Cas no 588-04-5 (3,3'-Dimethylazobenzene)

3,3'-Dimethylazobenzene is an azo compound characterized by the presence of two methyl groups at the 3-positions of the phenyl rings. This structural modification enhances its stability and influences its photophysical properties, making it useful in applications such as dyes, photochromic materials, and molecular switches. The compound exhibits distinct absorption characteristics due to its conjugated azo linkage, which can be modulated by external stimuli like light or pH. Its well-defined synthesis and predictable reactivity make it a valuable intermediate in organic and materials chemistry. The methyl groups further improve solubility in organic solvents, facilitating its integration into various experimental and industrial processes.

3,3'-Dimethylazobenzene structure

Product Name:3,3'-Dimethylazobenzene

CAS No:588-04-5

MF:C₁₄H₁₄N₂

MW:210.274363040924

MDL:MFCD00048080

CID:368083

PubChem ID:87567316

Update Time:2025-06-08

3,3'-Dimethylazobenzene Chemical and Physical Properties

Names and Identifiers

- 3,3 -Dimethylazobenzene
- 3,3'-DIMETHYLAZOBENZENE
- Diazene,1,2-bis(3-methylphenyl)-
- di-m-tolyldiazene
- m,m'-dimethylazobenzene
- M-AZOTOLUENE
- m,m'-Azotoluene
- 1,2-Di-m-tolyldiazene
- Diazene, bis(3-methylphenyl)-
- 3,3'-Azotoluene
- AR,AR'-AZOTOLUENE
- di-m-tolyl-diazene
- NSC31009
- (E)-bis-m-tolyl-diazene
- (E)-1,2-dim-tolyldiazene
- HPSZIXYLILUGIP-UHFFFAOYSA-N
- BIS(3-METHYLPHENYL)DIAZENE
- 1,2-Bis(3-methylphenyl)diazene #
- (E)-1,2-Di-m-tolyldiazene
- (E)-1,2-bis(3-methylphenyl)diazene
- DTXSID901305668
- NSC 31009
- (E)-3,3'-dimethylazobenzene
- NSC-31009
- Diazene, 1,2-bis(3-methylphenyl)-, (1E)-
- AS-57549
- CS-0197304
- A832026
- MFCD00048080
- 26444-20-2
- NS00043059
- 588-04-5
- (1E)-1,2-Bis(3-methylphenyl)diazene
- 51437-67-3
- trans-3,3'-Dimethylazobenzene
- SCHEMBL11981455
- trans-m-Azotoluene
- D0676
- (E)-bis(3-methylphenyl)diazene
- P3F73CHX9G
- EINECS 209-609-8
- Diazene, 1,2-bis(3-methylphenyl)-
- 1,2-Bis(3-methylphenyl)diazene
- AKOS030227968
- SCHEMBL1405327
- FT-0632450
- m-tolyl(phenyl)diazene
- T71104
- AKOS037645138
- DB-053270
- 3,3'-Dimethylazobenzene
- MDL： MFCD00048080
- Inchi： 1S/C14H14N2/c1-11-5-3-7-13(9-11)15-16-14-8-4-6-12(2)10-14/h3-10H,1-2H3/b16-15+
- InChI Key： HPSZIXYLILUGIP-FOCLMDBBSA-N
- SMILES： N(/C1=CC=CC(C)=C1)=N\C1=CC=CC(C)=C1

Computed Properties

Exact Mass: 210.11600
Monoisotopic Mass: 210.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.4
Topological Polar Surface Area: 24.7

Experimental Properties

Density: 1g/cm3
Melting Point: 51.0 to 54.0 deg-C
Boiling Point: 352.9ºC at 760mmHg
Flash Point: 159.5ºC
Refractive Index: 1.562
PSA: 24.72000
LogP: 4.71880

3,3'-Dimethylazobenzene Security Information

Storage Condition：(BD15368)

3,3'-Dimethylazobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A615909-250mg	1,2-Di-m-tolyldiazene	588-04-5	98%	250mg	$39.0	2025-02-24
Ambeed	A615909-1g	1,2-Di-m-tolyldiazene	588-04-5	98%	1g	$96.0	2025-02-24
Ambeed	A615909-5g	1,2-Di-m-tolyldiazene	588-04-5	98%	5g	$333.0	2025-02-24
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD15368-100mg	1,2-Di-m-tolyldiazene	588-04-5	98%	100mg	￥185.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD15368-250mg	1,2-Di-m-tolyldiazene	588-04-5	98%	250mg	￥314.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD15368-1g	1,2-Di-m-tolyldiazene	588-04-5	98%	1g	￥540.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD15368-5g	1,2-Di-m-tolyldiazene	588-04-5	98%	5g	￥1960.0	2024-04-18
Ambeed	A615909-100mg	1,2-Di-m-tolyldiazene	588-04-5	98%	100mg	$23.0	2025-02-24
TRC	D462683-50mg	3,3'-Dimethylazobenzene	588-04-5		50mg	$ 50.00	2022-06-05
TRC	D462683-100mg	3,3'-Dimethylazobenzene	588-04-5		100mg	$ 65.00	2022-06-05